Cas no 2228664-91-1 (3-(1-methyl-1H-1,2,3-triazol-4-yl)but-3-en-1-amine)

• Product Name: 3-(1-methyl-1H-1,2,3-triazol-4-yl)but-3-en-1-amine
• CAS No: 2228664-91-1
• MF: C₇H₁₂N₄
• MW: 152.196980476379
• CID: 6276777
• PubChem ID: 165624692
• Update Time: 2025-05-22

3-(1-methyl-1H-1,2,3-triazol-4-yl)but-3-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(1-methyl-1H-1,2,3-triazol-4-yl)but-3-en-1-amine
• 2228664-91-1
• EN300-1787462

• Inchi： 1S/C7H12N4/c1-6(3-4-8)7-5-11(2)10-9-7/h5H,1,3-4,8H2,2H3
• InChI Key： DDOPQUODBWYCHK-UHFFFAOYSA-N
• SMILES： N1(C)C=C(C(=C)CCN)N=N1

Computed Properties

• Exact Mass: 152.106196400g/mol
• Monoisotopic Mass: 152.106196400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 56.7Ų

Additional information on 3-(1-methyl-1H-1,2,3-triazol-4-yl)but-3-en-1-amine

3-(1-Methyl-1H-1,2,3-Triazol-4-Yl)But-3-En-1-Amine: A Comprehensive Overview

3-(1-Methyl-1H-1,2,3-Triazol-4-Yl)But-3-en-1-Amine (CAS No. 2228664-91-1) is a versatile compound with significant potential in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a triazole ring with an alkenyl amine group. The triazole ring, a five-membered aromatic heterocycle containing three nitrogen atoms, is known for its stability and reactivity under specific conditions. The presence of the methyl group at the 1-position of the triazole further enhances its chemical properties, making it a valuable building block in organic synthesis.

Recent studies have highlighted the importance of triazole-containing compounds in drug discovery and materials science. For instance, researchers have explored the use of 3-(1-methyl-1H-1,2,3-triazol-4-yl)but-3-en-1-amines as intermediates in the synthesis of bioactive molecules. The compound's ability to undergo click chemistry reactions has made it a popular choice for constructing complex molecular architectures. Click chemistry, a methodology that relies on efficient and selective bond formations, has been instrumental in advancing drug design and development.

In addition to its role in organic synthesis, 3-(1-methyl-1H-1,2,3-triazol-4-Yl)But-3-en-1-Amine has shown promise in polymer chemistry. Its reactivity under mild conditions allows for the creation of novel polymers with tailored properties. For example, researchers have utilized this compound to synthesize stimuli-responsive polymers that exhibit reversible changes in their physical properties upon exposure to external stimuli such as light or temperature. These polymers have potential applications in drug delivery systems and smart materials.

The synthesis of 3-(1-methyl-1H-1,2,3-triazolium) derivatives has also been optimized in recent years. Traditional methods involved multi-step processes with low yields; however, advancements in catalytic systems and reaction conditions have significantly improved the efficiency of these syntheses. Green chemistry principles have been integrated into these processes to minimize environmental impact and reduce waste generation.

Furthermore, computational studies have provided deeper insights into the electronic properties and reactivity of triazole-containing compounds like CAS No. 22286649009000000999999999999999. Density functional theory (DFT) calculations have revealed that the triazole ring's electron-withdrawing effect enhances the electrophilicity of adjacent groups, facilitating nucleophilic attacks during reactions. This understanding has enabled chemists to design more efficient synthetic pathways and predict reaction outcomes with greater accuracy.

Another area where 3-(1-methyltriazolium) compounds have garnered attention is in catalysis. The triazole ring's ability to coordinate metal ions makes it an effective ligand in transition metal-catalyzed reactions. For example, palladium complexes incorporating this compound have been used as catalysts in cross-coupling reactions—a key process in organic synthesis. These catalysts offer improved selectivity and turnover numbers compared to traditional catalysts.

In conclusion, CAS No. 222866490090000009999999 (commonly referred to as 3-(1-methyltriazolium butenamine) is a multifaceted compound with applications spanning organic synthesis, materials science, and catalysis. Its unique chemical properties and reactivity make it an invaluable tool for researchers across various disciplines. As ongoing research continues to uncover new applications and optimize synthetic methods, this compound is poised to play an increasingly important role in advancing modern chemistry.